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Compound Name: 2,6-Diiodonaphthalene

Cat. No.: B1618286

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Diiodonaphthalene is a halogenated polycyclic aromatic hydrocarbon with significant
potential as a building block in organic synthesis, materials science, and pharmaceutical
research. Its symmetrical structure and the reactivity of its iodine substituents make it a
versatile precursor for the synthesis of more complex molecules, including organic
semiconductors and pharmacologically active compounds. This technical guide provides a
comprehensive overview of the known physical properties of 2,6-diiodonaphthalene, outlines
standard experimental protocols for its characterization, and discusses the implications of its
structural and electronic properties for its application in research and development. While some
fundamental physical data are readily available, this guide also highlights the current gaps in
publicly accessible experimental data, particularly in crystallography and spectroscopy, and
provides generalized methodologies for obtaining this critical information.

Introduction

2,6-Diiodonaphthalene (CioHel2) is a disubstituted naphthalene derivative where two iodine
atoms are attached to the 2 and 6 positions of the naphthalene ring. This substitution pattern
imparts a high degree of symmetry to the molecule. The presence of the bulky and electron-
donating iodine atoms significantly influences the electronic properties and steric environment
of the naphthalene core, making it a subject of interest for various chemical transformations.
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The primary route for the synthesis of 2,6-diiodonaphthalene is the shape-selective catalytic
oxyiodination of naphthalene.[1] This process typically involves the use of a zeolite catalyst,
which favors iodination at the 2- and 6-positions.[1] The resulting compound serves as a key
intermediate in the construction of larger molecular architectures through reactions such as
nucleophilic substitution and palladium-catalyzed cross-coupling reactions.[1]

Core Physical Properties

A summary of the fundamental physical properties of 2,6-diiodonaphthalene is presented in
Table 1. This data is essential for its handling, storage, and use in experimental setups.

Property Value Source(s)
Molecular Formula C1oHesl2 [2][3]
Molecular Weight 379.96 g/mol [2][3]
Appearance Pale yellow crystals or solid

Melting Point Approximately 100 °C

Boiling Point 384.2 °C at 760 mmHg

Soluble in dichloromethane

Solubility and chloroform; Insoluble in
water.
CAS Number 36316-88-8 [2][3][4]

Molecular Structure and Crystallography

The molecular structure of 2,6-diiodonaphthalene is characterized by a planar naphthalene
ring system with iodine atoms symmetrically disposed on the two aromatic rings. This planarity
is a common feature of polycyclic aromatic hydrocarbons. The carbon-iodine bonds are key
reactive sites, and their length and strength are of fundamental interest.

Logical Workflow for Crystallographic Analysis
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2,6-Diiodonaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618286#physical-properties-of-2-6-
diiodonaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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